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Introduction

3-Pentanone, also known as diethyl ketone (DEK), is a versatile and effective solvent for a
variety of organic reactions.[1] Its physical and chemical properties, such as a moderate boiling
point, good solvency for a range of organic compounds, and miscibility with common organic
solvents, make it a suitable medium for various synthetic transformations.[1][2][3][4] This
document provides detailed application notes and protocols for the use of 3-pentanone as a
solvent and reactant in organic synthesis, with a focus on key reaction classes relevant to
research and drug development.

Physical, Chemical, and Safety Properties of 3-
Pentanone

A comprehensive summary of the key physical, chemical, and safety properties of 3-
pentanone is provided in Table 1. This data is essential for reaction design, safety
considerations, and purification procedures.

Table 1: Physical, Chemical, and Safety Properties of 3-Pentanone
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Property

Value

Molecular Formula

CsH100[4][5]

Molecular Weight 86.13 g/mol [4]
Appearance Colorless liquid[2][4]
Odor Acetone-like[2][4]

Boiling Point 101.5 - 101.7 °C[6][7][8]
Melting Point -42 to -39 °C[4][6][7]
Density 0.813 g/mL at 25 °CJ3][6]

Solubility in Water

50 g/L at 20 °C[9]

Miscibility

Miscible with ethanol and ether[2][4]

Flash Point

13 °C (55 °F)[3][10]

Autoignition Temperature

452 °C (845 °F)[3][9]

Refractive Index (n20/D)

1.392]6]

Vapor Density

3 (vs air)[6]

Vapor Pressure

20 mm Hg at 28 °C[6]

Safety Hazards

Highly flammable liquid and vapor; May cause
respiratory irritation; May cause drowsiness or

dizziness.[10]

Applications in Organic Synthesis

3-Pentanone serves as a valuable solvent and reactant in several key organic reactions,

including condensation reactions and in the synthesis of complex molecules.

Application Note 1: Aldol Condensation

3-Pentanone can participate in aldol condensation reactions, both as a reactant and potentially

as a solvent. The following protocol details a mixed aldol condensation between 3-pentanone

and p-chlorobenzaldehyde.
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This protocol describes the synthesis of a product resulting from a mixed aldol condensation
followed by a Michael addition.

Materials:

3-Pentanone (0.86 g, 10 mmol)

p-Chlorobenzaldehyde (3.5 g, 25 mmol)

95% Ethanol (50 mL)

2 N Sodium hydroxide solution (15 mL)
Procedure:

e In a 125-mL Erlenmeyer flask, dissolve 0.86 g (10 mmol) of 3-pentanone and 3.5 g (25
mmol) of p-chlorobenzaldehyde in 50 mL of 95% ethanol.[5][6]

o To the dissolved reactants, add 15 mL of 2 N sodium hydroxide solution.[5][6]
o Heat the reaction mixture to 70 °C and maintain for 30 minutes.[5][6]

» After the reaction is complete, cool the flask in an ice bath (0 °C) to facilitate the precipitation
of the product.[5][6]

o Collect the white crystalline product by suction filtration using a Buchner funnel.[5][6]
e Wash the collected crystals with cold 95% ethanol.[5][6]

 For further purification, recrystallize the product from ethanol.[5][6]

Quantitative Data:

Table 2: Reaction Parameters for the Aldol Condensation of 3-Pentanone with p-
Chlorobenzaldehyde
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Parameter Value Reference

3-Pentanone, p-

Reactants Chlorobenzaldehyde g8
Solvent 95% Ethanol [5][6]
Base 2 N Sodium Hydroxide [5][6]
Temperature 70 °C [51[6]
Reaction Time 30 minutes [5][6]
Product Yield 35% [51[6]
Product Melting Point 189-191 °C [51[6]

Workflow Visualization: Synthesis of Oseltamivir
(Tamiflu®)

3-Pentanone is utilized as a reactant in a key ketalization step during the industrial synthesis of
the antiviral medication Oseltamivir (Tamiflu®) from (-)-shikimic acid.[2][10][11]

NShikimi . Esterification Mesylation Reductive Opening & . . . Reduction & Amide
G )-Shikimic Acid [ (EtOH, SOCIz) (EtsN, MsClI) Epoxidation Azide Ring Opening Coupling

Starting Material Core Synthesis Final Steps }

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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